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Compound of Interest

Compound Name: Diftalone

Cat. No.: B1670569

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
Diftalone, a non-steroidal anti-inflammatory drug (NSAID), requires careful handling and
disposal due to its potential health and environmental hazards. While a comprehensive Safety
Data Sheet (SDS) for diftalone is not readily available in the public domain, existing
toxicological data and the general characteristics of NSAIDs necessitate treating it as a
hazardous chemical waste.

A study on the effects of diftalone in mice indicated that at high doses, it can be hepatotoxic
and carcinogenic. This information strongly suggests that diftalone and any materials
contaminated with it should not be disposed of as regular waste. Furthermore, related NSAIDs,
such as diclofenac, have been shown to be toxic to aquatic life, highlighting the potential for
environmental damage if not disposed of correctly.

Hazard Assessment and Classification

Due to the lack of a specific Globally Harmonized System (GHS) classification for diftalone, a
conservative approach must be taken. Based on the available data, diftalone should be
handled as a substance with potential chronic toxicity and as an environmental hazard.
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Parameter Information Source

Chemical Name Diftalone PubChem
CAS Number 21626-89-1 PubChem
Molecular Formula C16H12N202 PubChem

Hepatotoxic and carcinogenic (No specific citation available
Known Hazards o _
in mice at high doses. from search results)

Data not available for diftalone.
o General knowledge from
Ecotoxicity Related NSAIDs are known to
) ) ) search results
be toxic to aquatic organisms.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of diftalone from a
laboratory setting. This procedure is based on general best practices for hazardous chemical
waste disposal.

o Personal Protective Equipment (PPE): Before handling diftalone waste, ensure you are
wearing appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab
coat.

e Waste Segregation:

o Solid Diftalone Waste: Collect all solid diftalone, including unused or expired pure
compounds, in a dedicated, clearly labeled, and sealed hazardous waste container.

o Contaminated Materials: Any materials that have come into contact with diftalone, such
as weighing boats, contaminated gloves, and absorbent paper, should be collected in a
separate, clearly labeled hazardous waste container for solid chemical waste.

o Liquid Diftalone Waste: Solutions containing diftalone should be collected in a dedicated,
clearly labeled, and sealed hazardous waste container for liquid chemical waste. Do not
mix with other solvent waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.
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» Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "Diftalone,” and the approximate quantity of the waste.

e Storage: Store the hazardous waste containers in a designated, secure, and well-ventilated
satellite accumulation area within the laboratory. Ensure the containers are kept closed
except when adding waste.

» Disposal Request: Once the waste container is full or is ready for disposal, follow your
institution's procedures for requesting a hazardous waste pickup from the EHS office. Do not
pour diftalone waste down the drain or dispose of it in the regular trash.

Diftalone Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
diftalone waste in a laboratory setting.
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Diftalone Disposal Workflow
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» To cite this document: BenchChem. [Proper Disposal of Diftalone: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670569#diftalone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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